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Compound of Interest

Compound Name: 5-Fam-lpetgg

Cat. No.: B15599984

Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This guide provides a comprehensive overview of

the proper disposal procedures for 5-FAM-LPETGG (5-Carboxyfluorescein-LPETGG), a

fluorescent peptide widely used for site-specific protein labeling. Adherence to these guidelines

is crucial for maintaining a safe laboratory environment and ensuring regulatory compliance.

Chemical and Physical Properties
A summary of the key quantitative data for 5-FAM-LPETGG is presented below. This

information is essential for safe handling and storage.
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Property Value

Molecular Formula C₄₅H₅₀N₆O₁₆ • XCF₃COOH

Molecular Weight 930.9 g/mol

Appearance Solid

Purity ≥90%

Excitation Maximum (λex) 230, 452 nm

Emission Maximum (λem) 518 nm

Solubility
DMF: 10 mg/ml, DMSO: 10 mg/ml, Ethanol: 10

mg/ml, PBS (pH 7.2): 5 mg/ml[1]

Storage Temperature Store desiccated, frozen, and in the dark[2]

Stability ≥ 4 years

**Step-by-Step Disposal Protocol
While a specific Safety Data Sheet (SDS) for 5-FAM-LPETGG is not readily available, it is a

derivative of fluorescein. Therefore, its disposal should follow the protocols for hazardous

chemical waste. Never dispose of 5-FAM-LPETGG or its waste down the drain or in regular

trash[3].

1. Personal Protective Equipment (PPE): Before handling, ensure you are wearing appropriate

PPE, including chemical-resistant gloves, safety goggles, and a lab coat.

2. Waste Segregation and Collection:

Collect all waste materials containing 5-FAM-LPETGG, including unused solutions,

contaminated labware (e.g., pipette tips, tubes), and spill cleanup materials, in a dedicated

and clearly labeled hazardous waste container.

Whenever possible, leave the chemical in its original container to avoid misidentification[3].

3. Container Labeling:
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The waste container must be labeled with "Hazardous Waste" and the full chemical name:

"5-FAM-LPETGG (5-Carboxyfluorescein-LPETGG)".

List all associated hazards on the label. For fluorescein derivatives, this typically includes

"Irritant" and "Environmentally Hazardous"[3].

4. Temporary Storage:

Store the sealed hazardous waste container in a designated, secure satellite accumulation

area within the laboratory.

This area should be away from incompatible materials, heat, and sources of ignition[4].

5. Final Disposal:

Arrange for the collection and disposal of the hazardous waste through a licensed

professional waste disposal contractor.

Ensure that all local, regional, and national hazardous waste regulations are followed for

complete and accurate classification and disposal[5].

Experimental Workflow for Disposal
The logical workflow for the proper disposal of 5-FAM-LPETGG is illustrated below. This

diagram outlines the critical steps from waste generation to final disposal.
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Start: 5-FAM-LPETGG Waste Generation

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Segregate Waste into a
Dedicated Hazardous Waste Container

Label Container:
'Hazardous Waste'
'5-FAM-LPETGG'

'Irritant, Environmentally Hazardous'

Store Sealed Container in a
Designated Satellite Accumulation Area

Arrange for Pickup by a
Licensed Waste Disposal Contractor

End: Compliant Disposal

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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